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Compound of Interest

Compound Name: 7-Tricosene

Cat. No.: B1233067 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemicals like 7-Tricosene. This document

provides immediate, essential safety protocols and logistical plans for the operational use and

disposal of 7-Tricosene, building on established safety data to foster a secure research

environment.

Chemical Profile: 7-Tricosene is an unsaturated hydrocarbon, primarily known for its role as an

insect pheromone.[1] It is often supplied as a solution in a flammable solvent like hexane.[2][3]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 7-Tricosene, based on its

material safety data sheet (MSDS).
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile, Butyl rubber, or Viton

gloves are recommended.[4]

Avoid cotton or leather gloves.

[5]

Eye Protection Safety Goggles/Shield

Chemical safety goggles or a

full-face shield should be worn

to protect against splashes.[6]

Body Protection Laboratory Coat

A lab coat or other protective

clothing is required to prevent

skin contact.[6] For extensive

handling, a chemical-resistant

suit may be necessary.[7]

Respiratory Respirator

Use in a well-ventilated area. If

ventilation is inadequate or for

spill cleanup, a respirator with

an appropriate cartridge is

advised.[7][8]

Hazard Identification and Safety Precautions
7-Tricosene presents several hazards that necessitate careful handling:

Flammability: It is a highly flammable liquid and vapor.[2] Keep away from heat, sparks, and

open flames.[8] Use non-sparking tools.[8]

Skin Irritation: It is known to cause skin irritation.[2][6]

Health Hazards: It is suspected of damaging fertility or the unborn child and may cause

damage to organs through prolonged or repeated exposure.[2][8] It may also cause

drowsiness or dizziness.[2] Aspiration may be fatal if swallowed and it enters the airways.[2]

Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[2]
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Experimental Protocols: Safe Handling and Disposal
Handling Protocol:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[3] Ensure that

an eyewash station and safety shower are readily accessible.[9]

Ventilation: Always handle 7-Tricosene in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[6][8]

Dispensing: When transferring the solution, use appropriate, calibrated equipment. If the 7-
Tricosene is in a solvent, be aware of the solvent's properties as well. For instance, if in

hexane, be mindful of its high volatility.[2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[10] In case of accidental

contact, follow the first-aid measures outlined in the SDS.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[8] Decontaminate the work area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[8][11]

The recommended storage temperature is -20°C.[3]

Spill Management:

Immediate Action: In the event of a spill, immediately evacuate the area and remove all

sources of ignition.[8]

Containment: Use a non-combustible absorbent material like sand or vermiculite to contain

the spill.[6]

Collection: Carefully collect the absorbed material into a designated, sealed container for

hazardous waste.[6] Do not flush spills down the drain.[6]
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Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal Plan:

Waste Collection: All 7-Tricosene waste, including contaminated absorbent materials and

empty containers, must be collected in a designated and properly labeled hazardous waste

container.[6] The label should clearly indicate "Hazardous Waste," "Flammable Liquid," and

"7-Tricosene."[6]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, preferably within secondary containment.[6]

Disposal: Dispose of the hazardous waste through an authorized waste management

company, following all local, state, and federal regulations.[11]
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Safe Handling Workflow for 7-Tricosene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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